2-Methyl-1,3-diphenylpropane-1,3-dione
Cat. No. B8804372
M. Wt: 238.28 g/mol
InChI Key: ONGBXISBKSVVFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07388061B2
Procedure details
To a three-neck flask in N2 atmosphere free of water and oxygen were successively added 0.066 mol potassium tert-butoxide and 150 mlTHF. Then to the resulting mixture was slowly added dropwise 0.06 mol dibenzoylmethane with stirring while cooling the mixture with ice-bath. The reaction was allowed to continue at room temperature for 1 hour, then 0.07 mol iodomethane was added dropwise at room temperature. Next, the reaction was allowed to continue at room temperature for further 48 hours. After the reaction was finished, the solvent was removed by distillation. To the solid mixture was added saturated saline until the solid mixture was just completely dissolved. The solution was extracted with suitable amount of anhydrous ethyl ether for three times. The organic phase was combined and dried over anhydrous sodium sulfate. The solvent was removed to give 12 g product.
Name
Identifiers
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REACTION_CXSMILES
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O=O.[CH3:3]C(C)([O-])C.[K+].[C:9]([CH2:17][C:18](=[O:25])[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1)(=[O:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.IC>N#N.O>[C:10]1([C:9](=[O:16])[CH:17]([CH3:3])[C:18]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)=[O:25])[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.066 mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)([O-])C.[K+]
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Step Two
|
Name
|
|
|
Quantity
|
0.06 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)CC(C1=CC=CC=C1)=O
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Step Three
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Name
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|
|
Quantity
|
0.07 mol
|
|
Type
|
reactant
|
|
Smiles
|
IC
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
with stirring
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
while cooling the mixture with ice-bath
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WAIT
|
Type
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WAIT
|
|
Details
|
to continue at room temperature for further 48 hours
|
|
Duration
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48 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed by distillation
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
To the solid mixture was added saturated saline until the solid mixture
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
was just completely dissolved
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The solution was extracted with suitable amount of anhydrous ethyl ether for three times
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C(C(C(=O)C1=CC=CC=C1)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12 g | |
| YIELD: CALCULATEDPERCENTYIELD | 83.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
